molecular formula C9H9N3O2 B8503392 5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one

5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one

Cat. No.: B8503392
M. Wt: 191.19 g/mol
InChI Key: NTMQKVQQPFFCKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3O2

Molecular Weight

191.19 g/mol

IUPAC Name

5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2-one

InChI

InChI=1S/C9H9N3O2/c1-12-9(13)14-8(11-12)6-3-2-4-7(10)5-6/h2-5H,10H2,1H3

InChI Key

NTMQKVQQPFFCKY-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)OC(=N1)C2=CC(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methyl-5-(3-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one (2.17 g, 9.79 mmol) obtained in Step 2 was dissolved in methanol (60 mL) and chloroform (51 mL), and the mixture was stirred at room temperature for 4 hours under a stream of hydrogen after adding 10% palladium-on-carbon (217 mg, 0.102 mmol). The mixture was further stirred at room temperature for 4 hours under a stream of hydrogen after adding 10% palladium-on-carbon (217 mg, 0.102 mmol). Then, insolubles were separated by filtration through sellite, and the filtrate was concentrated under reduced pressure. The residue was triturated with diethyl ether, and the solid was filtered off and dried to give 5-(3-aminophenyl)-3-methyl-1,3,4-oxadiazol-2(3H)-one (1.49 g, 80%).
Name
3-Methyl-5-(3-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
Quantity
2.17 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
51 mL
Type
solvent
Reaction Step Three
Quantity
217 mg
Type
catalyst
Reaction Step Four
Quantity
217 mg
Type
catalyst
Reaction Step Five

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